Cas no 52415-16-4 (1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester)

1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester is a heterocyclic organic compound featuring an acridine core partially hydrogenated to a tetrahydro form, with an ethyl ester functional group at the 9-position. This structure imparts unique reactivity and potential utility in medicinal chemistry and materials science. The compound serves as a versatile intermediate for synthesizing pharmacologically active derivatives, particularly in the development of acetylcholinesterase inhibitors and other CNS-targeting agents. Its ester group enhances solubility and facilitates further functionalization, while the tetrahydro-acridine scaffold offers stability and tunable electronic properties. The product is typically characterized by high purity and consistent performance in synthetic applications.
1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester structure
52415-16-4 structure
Product Name:1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester
CAS No:52415-16-4
MF:C16H17NO2
MW:255.311684370041
CID:5232249
Update Time:2025-11-03

1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester
    • Ethyl 1,2,3,4-tetrahydroacridine-9-carboxylate
    • Inchi: 1S/C16H17NO2/c1-2-19-16(18)15-11-7-3-5-9-13(11)17-14-10-6-4-8-12(14)15/h3,5,7,9H,2,4,6,8,10H2,1H3
    • InChI Key: FCDCFMGDEPEFRP-UHFFFAOYSA-N
    • SMILES: C1C2C(=NC3C(C=2C(OCC)=O)=CC=CC=3)CCC1

1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester Pricemore >>

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Additional information on 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester

Introduction to 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester (CAS No. 52415-16-4)

1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester (CAS No. 52415-16-4) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as Tetrahydroacridine-9-carboxylic acid ethyl ester, has garnered considerable attention due to its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease.

The chemical structure of 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester is characterized by a tetrahydroacridine core with an ethyl ester group attached to the carboxylic acid moiety. This unique structure confers the compound with several pharmacological properties that make it a valuable candidate for drug development. The tetrahydroacridine scaffold is known for its ability to cross the blood-brain barrier, which is crucial for drugs targeting central nervous system (CNS) disorders.

Recent studies have highlighted the potential of 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester as a cholinesterase inhibitor. Cholinesterase inhibitors are a class of drugs that prevent the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. By inhibiting cholinesterase activity, these compounds can help maintain higher levels of acetylcholine in the brain, potentially alleviating symptoms associated with Alzheimer's disease and other cognitive impairments.

In preclinical studies, 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester has demonstrated promising results in animal models of Alzheimer's disease. Research has shown that this compound can improve cognitive function and reduce neuroinflammation. These findings have sparked interest in further clinical trials to evaluate its safety and efficacy in human patients.

Beyond its role as a cholinesterase inhibitor, 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester has also been investigated for its potential neuroprotective properties. Studies have suggested that this compound may have antioxidant and anti-inflammatory effects, which could contribute to its overall therapeutic benefit. These properties make it an attractive candidate for the development of multifunctional drugs that can address multiple aspects of neurodegenerative diseases.

The synthesis of 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester involves several well-established chemical reactions. One common approach involves the condensation of 9-aminoacridine with ethyl chloroformate followed by reduction to form the tetrahydro derivative. This synthetic route allows for the production of high-purity material suitable for pharmaceutical applications.

In addition to its therapeutic potential, 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester has also been studied for its use as a research tool in neuroscience and pharmacology. Its ability to modulate cholinergic signaling pathways makes it a valuable probe for investigating the underlying mechanisms of cognitive disorders and developing new therapeutic strategies.

The safety profile of 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester is an important consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 1,2,3,4-Tetrahydro-acridine-9-carboxylic acid ethyl ester (CAS No. 52415-16-4) represents a promising compound with significant potential in the treatment of neurodegenerative diseases. Its unique chemical structure and multifunctional properties make it an attractive candidate for further investigation and development in both academic and industrial settings. As research continues to advance our understanding of this compound's mechanisms and therapeutic applications, it holds great promise for improving the lives of patients suffering from cognitive disorders.

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